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Introduction

Acrylamide (IUPAC name: prop-2-enamide) is a white, odorless, crystalline organic compound

with the chemical formula C₃H₅NO.[1][2][3] It is a water-soluble monomer that serves as a

crucial precursor in the synthesis of polyacrylamides, which have widespread applications as

flocculants in water treatment, thickeners, and as a medium for gel electrophoresis.[4][5][6] The

molecule's structure, featuring a vinyl group conjugated with an amide functionality, imparts a

high degree of reactivity, making it a versatile chemical intermediate.[4][7] First synthesized in

1893, its industrial significance grew with the development of catalytic hydration of acrylonitrile.

[4][8] The discovery of acrylamide in high-carbohydrate foods cooked at high temperatures in

2002 has spurred extensive research into its formation, toxicology, and analytical detection.[1]

[9] This guide provides a detailed overview of its chemical structure, properties, reactivity, and

the experimental protocols used for its study.

Chemical Structure and Properties
Acrylamide is the simplest unsaturated organic amide.[8] Its structure consists of a vinyl group

directly attached to the carbonyl carbon of a primary amide.[3][7] This arrangement creates a

conjugated π-system across the O=C-C=C backbone, which influences its chemical reactivity

and physical properties.[3][4] The carbon atoms of the vinyl group and the carbonyl group are

sp² hybridized, resulting in a planar geometry.[10] The amide group exhibits resonance, which

reduces the basicity of the nitrogen atom compared to alkyl amines.[4] In the solid state,

intermolecular forces are dominated by N-H···O=C hydrogen bonding.[4][11]
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Figure 1: Chemical structure of the acrylamide molecule.

Physical and Chemical Properties
The key physicochemical properties of acrylamide are summarized in the table below. Its high

polarity and capacity for hydrogen bonding result in high water solubility.[12] It is stable at room

temperature but can polymerize violently upon melting or exposure to UV light.[13]

Property Value References

IUPAC Name prop-2-enamide [3]

Molecular Formula C₃H₅NO [2][5][14][15]

Molecular Weight 71.08 g/mol [2][5][14][16]

Appearance
White, odorless crystalline

solid
[1][2][4][6]

Melting Point 84.5 °C (357.6 K) [1][4][14][17]

Boiling Point
Decomposes >84.5 °C; 125 °C

at 25 mmHg
[2][6][18][19]

Density 1.122 g/cm³ (at 30 °C) [3][5][17]

Solubility in Water 390 g/L (at 25 °C) [1][4]

Solubility (Other)

Soluble in ethanol, methanol,

acetone; slightly soluble in

toluene.

[2][3][5][20]

Vapor Pressure
0.9 Pa (7x10⁻³ mmHg) at 25

°C
[13]

Log Kₒw -0.67 [13]

Reactivity and Synthesis
Industrial Synthesis
The primary industrial method for producing acrylamide is the hydration of acrylonitrile.[1][8]

This reaction can be catalyzed by sulfuric acid or various metal salts.[1] More advanced and
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environmentally friendly methods utilize microbial nitrile hydratase enzymes, which operate

under mild conditions and produce high-purity acrylamide.[21]

Polymerization
The most significant reaction of acrylamide is its free-radical polymerization to form

polyacrylamide.[5][8] The reaction is typically initiated in an aqueous solution using a free-

radical generating system, such as the combination of ammonium persulfate (APS) as an

initiator and N,N,N',N'-tetramethylethylenediamine (TEMED) as a catalyst.[22] TEMED

accelerates the formation of sulfate free radicals from persulfate, which then attack an

acrylamide monomer to initiate the polymerization chain reaction.[22][23] The elongating

polymer chains are cross-linked by a bifunctional agent, most commonly N,N'-methylene-bis-

acrylamide ("bis"), to form a gel matrix with a defined porosity.[22]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b135399?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1368882/
https://www.benchchem.com/product/b135399?utm_src=pdf-body
https://www.benchchem.com/product/b135399?utm_src=pdf-body
https://chemiis.com/product/acrylamide/
https://www.acs.org/molecule-of-the-week/archive/a/acrylamide.html
https://www.bio-rad.com/webroot/web/pdf/lsr/literature/Bulletin_1156.pdf
https://www.benchchem.com/product/b135399?utm_src=pdf-body
https://www.bio-rad.com/webroot/web/pdf/lsr/literature/Bulletin_1156.pdf
https://pubs.acs.org/doi/10.1021/ma000815s
https://www.benchchem.com/product/b135399?utm_src=pdf-body
https://www.bio-rad.com/webroot/web/pdf/lsr/literature/Bulletin_1156.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation

Propagation

Cross-linking

Ammonium Persulfate (APS)

Sulfate Free Radical (SO₄⁻•)

Accelerated by TEMED

TEMED (Catalyst)

Acrylamide Monomer

Attacks

Activated Monomer Radical

Growing Polymer Chain

Adds to chain

Sequential Addition

Bis-acrylamide

Reacts with

Cross-linked Polyacrylamide Gel

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioactivation Pathway (Toxic) Detoxification Pathway

Acrylamide (ACR)

Glycidamide (GA)

Oxidation

GSH-Acrylamide Conjugate

Conjugation

DNA Adducts

Genotoxicity

CYP2E1 Enzyme

Mercapturic Acid Derivatives (Excreted)

Metabolism

Glutathione (GSH)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Homogenize Food Sample

2. Weigh 1g of Sample

3. Add Internal Standard & Water,
Shake for 20 min

4. Centrifuge (9000 rpm, 15 min)

5. SPE Cleanup
(Oasis HLB Cartridge)

6. LC-MS/MS Analysis
(ESI+, MRM Mode)

7. Quantify vs. Standard Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acrylamide - Wikipedia [en.wikipedia.org]

2. Acrylamide | 79-06-1 [chemicalbook.com]

3. study.com [study.com]

4. webqc.org [webqc.org]

5. chemiis.com [chemiis.com]

6. ecosrawchemicals.com [ecosrawchemicals.com]

7. Key Role of Acrylamide Functional Groups [tairanchemical.com]

8. acs.org [acs.org]

9. A review of acrylamide toxicity and its mechanism - Pharmaceutical and Biomedical
Research [pbr.mazums.ac.ir]

10. greenchemdy.com [greenchemdy.com]

11. publications.aston.ac.uk [publications.aston.ac.uk]

12. solubilityofthings.com [solubilityofthings.com]

13. atsdr.cdc.gov [atsdr.cdc.gov]

14. sigmaaldrich.com [sigmaaldrich.com]

15. merckindex.rsc.org [merckindex.rsc.org]

16. chem-agilent.com [chem-agilent.com]

17. Table 4-2, Physical and Chemical Properties of Acrylamide - TOXICOLOGICAL PROFILE
FOR ACRYLAMIDE - NCBI Bookshelf [ncbi.nlm.nih.gov]

18. 79-06-1 CAS MSDS (Acrylamide) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

19. ACRYLAMIDE [surechemical.com]

20. greenchemdy.com [greenchemdy.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b135399?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Acrylamide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4690458.htm
https://study.com/academy/lesson/what-is-acrylamide-definition-uses-structure.html
https://www.webqc.org/compound.php?compound=Acrylamide
https://chemiis.com/product/acrylamide/
https://ecosrawchemicals.com/product/acrylamide/
https://www.tairanchemical.com/news/acrylamide-functional-groups-guide.html
https://www.acs.org/molecule-of-the-week/archive/a/acrylamide.html
https://pbr.mazums.ac.ir/browse.php?a_id=146&sid=1&slc_lang=en
https://pbr.mazums.ac.ir/browse.php?a_id=146&sid=1&slc_lang=en
https://www.greenchemdy.com/blog/what-is-the-chemical-structure-of-acrylamide-used-in-synthetic-polymers-1086092.html
https://publications.aston.ac.uk/id/eprint/37233/1/acrylamide_article_5.pdf
https://www.solubilityofthings.com/prop-2-enamide
https://www.atsdr.cdc.gov/toxprofiles/tp203-c4.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/647/997/a3553pis.pdf
https://merckindex.rsc.org/monographs/m1390
https://www.chem-agilent.com/cimg/GCMS-Approaches-to_b0467.pdf
https://www.ncbi.nlm.nih.gov/books/NBK591431/table/ch4.tab2/
https://www.ncbi.nlm.nih.gov/books/NBK591431/table/ch4.tab2/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4690458.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4690458.aspx
https://www.surechemical.com/aboutus/New%20Product%20Notice-ACRYLAMIDE.html
https://www.greenchemdy.com/blog/what-are-the-solubility-properties-of-acrylamide-based-synthetic-polymers-685944.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. Enzymatic synthesis of acrylamide: a success story not yet over - PubMed
[pubmed.ncbi.nlm.nih.gov]

22. bio-rad.com [bio-rad.com]

23. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical Properties
and Structure of Acrylamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135399#acrylamide-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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